2-Phenyl-5,10-dihydroimidazo[1,2-b]isoquinoline

• CAS RN: 55609-54-6
• Molecular Formula: C17H14N2
• Molecular Weight: 246.31 g/mol
• IUPAC Name: 2-phenyl-5,10-dihydroimidazo[1,2-b]isoquinoline
• InChI: InChI=1S/C17H14N2/c1-2-6-13(7-3-1)16-12-19-11-15-9-5-4-8-14(15)10-17(19)18-16/h1-9,12H,10-11H2
• InChI Key: DDWDZCICYJSYMP-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2CN3C1=NC(=C3)C4=CC=CC=C4

Description

2-Phenyl-5,10-dihydroimidazo[1,2-b]isoquinoline is a useful research compound. Its molecular formula is C17H14N2 and its molecular weight is 246.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-phenacylisoquinolinium bromide prepared as above (13.1 g) and ammonium acetate (28 g) in glacial acetic acid (36 ml) was heated under reflux for 2 hours. The cooled reaction mixture was poured, with stirring, into water (600 ml). The resultant solid was filtered off and washed well with water. The solid was dissolved in methanol (20 ml), and added dropwise, with stirring, to a solution of sodium hydroxide (1.6 g) in water (100 ml). A further 300 ml of water was added to the suspension, and the granulated solid filtered off, washed well with water, dried, and crystallised from methanol. Yield 2.1 g (21%) m.p. 195°-197°. (Found C 82.8; H 6.0; N 11.4, Required C 82.9; H 5.7; N 11.4).